Cas no 1936660-32-0 (4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde)

• Product Name: 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde
• CAS No: 1936660-32-0
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5254095
• Update Time: 2025-05-27

4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde

• Inchi： 1S/C10H16O2/c1-9(2)7-10(8-11)3-5-12-6-4-10/h8H,1,3-7H2,2H3
• InChI Key： ULKYGMFCRBLQPL-UHFFFAOYSA-N
• SMILES： C1OCCC(CC(C)=C)(C=O)C1

Additional information on 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde

Introduction to 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde (CAS No. 1936660-32-0)

4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde, with the CAS number 1936660-32-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with a methylpropenyl group and an aldehyde functional group. These structural elements contribute to its potential applications in various chemical and biological processes.

The molecular formula of 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde is C₁₀H₁₆O, and its molecular weight is approximately 156.23 g/mol. The compound's physical properties, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments and for optimizing its use in chemical reactions and biological assays.

In recent years, the study of 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde has been driven by its potential as a building block in the synthesis of more complex molecules. Its reactivity and functional group versatility make it an attractive candidate for use in the development of new pharmaceuticals, agrochemicals, and materials. Researchers have explored various synthetic routes to produce this compound efficiently and in high yields, often employing advanced catalytic methods and green chemistry principles.

One of the key areas of research involving 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde is its role in medicinal chemistry. The aldehyde functional group can undergo a variety of chemical transformations, such as condensation reactions with amines to form imines or Schiff bases. These derivatives have shown promise in biological studies, particularly in their ability to modulate enzyme activity and interact with specific protein targets. For instance, recent studies have demonstrated that certain derivatives of 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde exhibit potent inhibitory effects on key enzymes involved in disease pathways, making them potential leads for drug discovery.

Beyond medicinal applications, 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde has also been investigated for its use in materials science. The cyclohexane ring and the aldehyde group provide a platform for designing polymers with unique properties. For example, researchers have synthesized copolymers containing units derived from 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde, which exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde are ongoing to ensure that it can be used safely without adverse effects on ecosystems. Preliminary data suggest that this compound has a favorable environmental profile, but further research is needed to fully understand its long-term impacts.

In conclusion, 4-(2-Methylprop-2-enyl)oxane-4-carbaldehyde (CAS No. 1936660-32-0) is a versatile compound with significant potential in multiple scientific disciplines. Its unique structure and reactivity make it an important molecule for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.